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Compound of Interest

Compound Name:
Ethyl 5-(thiophen-2-YL)isoxazole-

3-carboxylate

Cat. No.: B1302482 Get Quote

An In-Depth Technical Guide to Ethyl 5-(thiophen-2-yl)isoxazole-3-carboxylate

Ethyl 5-(thiophen-2-yl)isoxazole-3-carboxylate is a heterocyclic compound that serves as a

significant building block in the realms of medicinal chemistry and drug discovery.[1] Its

structure, which incorporates both a thiophene and an isoxazole ring, makes it a valuable

scaffold for developing novel therapeutic agents.[2] Research has highlighted that the inclusion

of a thiophene moiety can enhance the pharmacological potential of the isoxazole core,

particularly in the development of antimicrobial and anticancer agents.[2][3][4] This technical

guide provides a comprehensive overview of its synthesis, physicochemical properties,

biological activities, and experimental protocols for its evaluation.

Physicochemical Properties
Ethyl 5-(thiophen-2-yl)isoxazole-3-carboxylate is commercially available and is utilized as a

reagent in organic synthesis.[1] Its key identifying and physical properties are summarized

below.
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Property Value Reference

CAS Number 90924-54-2 [5]

Molecular Formula C₁₀H₉NO₃S [1][5]

Molecular Weight 223.25 g/mol [1][5]

Appearance
White to Orange to Green

powder to crystal

Melting Point 48-51 °C [5]

SMILES
CCOC(=O)C1=NOC(=C1)C2=

CC=CS2
[5]

InChIKey
YPIUQIUZEYMWAX-

UHFFFAOYAS
[5]

Synthesis and Reaction Mechanisms
The primary method for synthesizing the isoxazole ring system is through a 1,3-dipolar

cycloaddition reaction.[6][7][8] This reaction typically involves the in situ generation of a nitrile

oxide from an aldoxime, which then reacts with an alkyne (a dipolarophile) to form the five-

membered isoxazole ring.[8][9][10]

For the synthesis of ethyl 5-(thiophen-2-yl)isoxazole-3-carboxylate, the key precursors are

thiophene-2-carboxaldoxime (to generate thiophene-2-carbonitrile oxide) and ethyl propiolate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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